Cas no 2171289-12-4 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid
• CAS No: 2171289-12-4
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6455511
• PubChem ID: 165801869
• Update Time: 2025-05-20

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid
• 2171289-12-4
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-methylpyrimidin-5-yl)propanoic acid
• EN300-1283988

• Inchi： 1S/C13H19N3O4/c1-8-14-6-9(7-15-8)10(5-11(17)18)16-12(19)20-13(2,3)4/h6-7,10H,5H2,1-4H3,(H,16,19)(H,17,18)/t10-/m1/s1
• InChI Key： ABJVULSJLADYFF-SNVBAGLBSA-N
• SMILES： O(C(N[C@@H](C1=CN=C(C)N=C1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid (CAS No. 2171289-12-4)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid (CAS No. 2171289-12-4) is a chiral carboxylic acid derivative featuring a pyrimidine scaffold and a tert-butoxycarbonyl (Boc) protecting group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential as a building block for bioactive molecules. The 2-methylpyrimidin-5-yl moiety contributes to its unique electronic properties, while the Boc-protected amino acid functionality enhances its stability during synthetic transformations.

In recent years, the demand for chiral intermediates like CAS No. 2171289-12-4 has surged, driven by advancements in asymmetric synthesis and drug discovery. Researchers frequently inquire about its synthetic routes, optical purity, and applications in peptide mimetics or kinase inhibitors. The compound’s stereospecificity (denoted by the (3R) configuration) is critical for modulating biological activity, aligning with the industry’s focus on enantioselective catalysis.

From an SEO perspective, users often search for "Boc-protected amino acid derivatives" or "2-methylpyrimidine-5-carboxylic acid analogs," reflecting interest in its structural class. The compound’s solubility in organic solvents (e.g., DMF, DMSO) and its role in solid-phase peptide synthesis (SPPS) are also common queries. Notably, its thermal stability and compatibility with microwave-assisted chemistry make it a candidate for high-throughput screening platforms.

Environmental and regulatory trends further highlight its relevance. With increasing emphasis on green chemistry, the compound’s potential for atom-efficient transformations and biodegradable byproducts aligns with sustainable practices. Analytical techniques such as HPLC and LC-MS are typically employed to validate its purity, addressing concerns about residual solvents or diastereomeric impurities.

In summary, (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methylpyrimidin-5-yl)propanoic acid exemplifies the intersection of medicinal chemistry and process optimization. Its multifaceted applications—from small-molecule APIs to catalysis—underscore its value in modern R&D. Future studies may explore its utility in PROTACs or covalent inhibitors, areas currently dominating scientific discourse.